2-(2-Chloropyridin-3-yloxy)benzonitrile

• IUPAC Name: 2-(2-chloropyridin-3-yl)oxybenzonitrile
• InChI: InChI=1S/C12H7ClN2O/c13-12-11(6-3-7-15-12)16-10-5-2-1-4-9(10)8-14/h1-7H
• InChI Key: GFHUJMXBOSABHQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#N)OC2=C(N=CC=C2)Cl
• Molecular Formula: C12H7ClN2O
• Molecular Weight: 230.65 g/mol

Description

2-(2-Chloropyridin-3-yloxy)benzonitrile is a useful research compound. Its molecular formula is C12H7ClN2O and its molecular weight is 230.65 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Vapor Phase Chemistry of Arenes : This compound is used in studying the vapor phase chemistry of arenes, particularly in the direct, thermal cyanation of benzene derivatives and pyridine by hydrogen cyanide (Nierop & Louw, 2010).

• Selective Androgen Receptor Modulator (SARM) : It acts as a novel SARM with ideal agonistic profiles in Hershberger assay and sexual behavior induction assay (Aikawa et al., 2017).

• mGlu5 Receptor Antagonist : Exhibits potency and selectivity as an mGlu5 receptor antagonist with good rat pharmacokinetics, brain penetration, and in vivo receptor occupancy (Tehrani et al., 2005).

• Treatment of Urinary Urge Incontinence : Developed as a potassium-channel opener for treating urinary urge incontinence (Hopes, Parker, & Patel, 2006).

• Microbial Degradation of Benzonitrile Herbicides : Studied for its involvement in the microbial degradation of benzonitrile herbicides in soil and subsurface environments (Holtze, Sørensen, Sørensen, & Aamand, 2008).

• Green Synthesis Route : Utilized in the novel green benzonitrile synthetic route using ionic liquid as a recycling agent for various nitriles (Li et al., 2019).

• Radiation-Induced Hydroxylation : Investigated for its role in the radiation-induced hydroxylation of benzonitrile leading to the formation of substituted phenols (Eberhardt, 1977).

• Antibacterial and Antifungal Activity : Showed potential in antibacterial and antifungal activities (Kumar, Basavaraja, Mathada, & Mylarappa, 2022).

• Selective C-H Cyanation Mechanism : Provided insights into the mechanism of selective C-H cyanation of 2-phenylpyridine catalyzed by CuBr (Zhou et al., 2017).

Synthesis routes and methods

Procedure details

A 50 mL round bottom flask was charged with 2-chloropyridin-3-ol (2.5 g, 19 mmol), 2-fluorobenzonitrile (2.6 g, 21 mmol) and potassium carbonate (6.7 g, 48 mmol) in DMF (10 mL) and heated at 90° C. for 1.5 days. Water was added water, and the reaction mixture was extracted with ethyl acetate, dried over magnesium sulfate, filtered and concentrated. The residue was purified by silica gel column chromatography using 10-20% ethyl acetate in hexanes as eluent to afford the title compound as an off white solid (2.1 g, 47% yield).